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Compound Name: Magnesium--yttrium (2/1)

Cat. No.: B15489919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the microstructure characterization

of the as-cast intermetallic compound Mg2Y. This document details the solidification behavior,

phase constitution, microstructural features, and mechanical properties of as-cast Mg2Y,

supported by experimental protocols and data presented for clarity and comparative analysis.

Introduction to Mg2Y
The intermetallic compound Mg2Y is a key phase in various magnesium-based alloys,

particularly those containing yttrium. Understanding its as-cast microstructure is crucial for

controlling the properties of these alloys, as the morphology, size, and distribution of Mg2Y

significantly influence their mechanical performance and other characteristics. This guide

focuses on the characterization of the stoichiometric Mg2Y compound in its as-cast state.

Solidification and Phase Constitution
According to the Mg-Y binary phase diagram, the Mg2Y intermetallic compound is one of three

stable intermetallic phases at room temperature, alongside Mg24Y5 and MgY. The formation of

Mg2Y occurs through a peritectic reaction.[1]

The solidification pathway of alloys in the vicinity of the Mg2Y composition is critical in

determining the final microstructure. For a melt with a composition close to stoichiometric Mg2Y
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(approximately 33.3 at% Y), the solidification process will be dominated by the formation of this

intermetallic phase.

dot graph { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.6, mindist=0.8,

fontname="Arial", fontsize=12, label="Simplified Solidification Pathway for near-stoichiometric

Mg2Y", labelloc=t, width=8, height=6]; node [shape=box, style=filled, fontname="Arial",

fontsize=10, margin=0.1]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Liquid [label="Molten Mg-Y Alloy\n(near Mg2Y composition)", fillcolor="#F1F3F4",

fontcolor="#202124"]; PrimarySolid [label="Primary Solidification Phase\n(depending on exact

composition)", fillcolor="#F1F3F4", fontcolor="#202124"]; Peritectic [label="Peritectic

Reaction:\nL + MgY -> Mg2Y", fillcolor="#FBBC05", fontcolor="#202124"]; Mg2Y_Phase

[label="Solid Mg2Y Phase", fillcolor="#34A853", fontcolor="#FFFFFF"]; Eutectic

[label="Eutectic Solidification\n(if off-stoichiometric)", fillcolor="#F1F3F4", fontcolor="#202124"];

FinalMicrostructure [label="As-Cast Microstructure:\nDominantly Mg2Y", fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Edges Liquid -> PrimarySolid [label="Cooling"]; PrimarySolid -> Peritectic; Liquid ->

Peritectic; Peritectic -> Mg2Y_Phase; Liquid -> Eutectic; Eutectic -> FinalMicrostructure;

Mg2Y_Phase -> FinalMicrostructure; } dot

Caption: Simplified solidification pathway for a near-stoichiometric Mg2Y alloy.

Microstructural Characterization
The as-cast microstructure of Mg2Y is typically characterized by a dendritic or cellular

morphology, which is a common feature of metallic alloys that have undergone a solidification

process. The exact morphology will depend on the cooling rate and the precise composition of

the melt.

Microstructural Features
The primary phase in as-cast stoichiometric Mg2Y is the Mg2Y intermetallic itself. Depending

on the casting conditions, the microstructure may also exhibit:

Grain Boundaries: Clearly defined boundaries between the solidified Mg2Y grains.
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Secondary Phases: In slightly off-stoichiometric compositions, small amounts of other

phases such as Mg24Y5 or MgY may be present, typically at the grain boundaries or in the

interdendritic regions.

Casting Defects: Porosity and shrinkage cavities can be present, as is common in cast

metallic materials.

Quantitative Data
Quantitative analysis of the microstructure provides valuable data for quality control and for

understanding the relationship between processing and properties.

Microstructural Parameter Typical Range/Value Notes

Primary Phase Mg2Y
Confirmed by XRD and EDS

analysis.

Secondary Phases Mg24Y5, MgY
Present in off-stoichiometric

compositions.

Grain Size Dependent on cooling rate

Finer grains are generally

obtained with faster cooling

rates.

Dendrite Arm Spacing Dependent on cooling rate
Decreases with increasing

cooling rate.

Mechanical Properties
The mechanical properties of the as-cast Mg2Y intermetallic are intrinsic to its performance in

structural applications. Due to its intermetallic nature, Mg2Y is expected to be harder and more

brittle than pure magnesium or magnesium solid solutions.
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Mechanical Property Typical Value

Hardness (Vickers)
Data not readily available in literature for pure

as-cast Mg2Y.

Ultimate Tensile Strength (UTS)
Data not readily available in literature for pure

as-cast Mg2Y.

Yield Strength (YS)
Data not readily available in literature for pure

as-cast Mg2Y.

Elongation (%)
Expected to be low due to the brittle nature of

intermetallics.

Note: The mechanical properties of Mg-Y alloys are influenced by the presence and

morphology of Mg2Y, but data for the pure compound is limited.

Experimental Protocols
Accurate characterization of the as-cast Mg2Y microstructure requires meticulous sample

preparation and the use of appropriate analytical techniques.

Sample Preparation for Metallography
A standard procedure for preparing Mg2Y samples for microstructural analysis is outlined

below.

dot graph { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.6, mindist=0.8,

fontname="Arial", fontsize=12, label="Experimental Workflow for Mg2Y Metallography",

labelloc=t, width=8, height=6]; node [shape=box, style=filled, fontname="Arial", fontsize=10,

margin=0.1]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Start [label="As-Cast Mg2Y Sample", fillcolor="#F1F3F4", fontcolor="#202124"];

Sectioning [label="Sectioning\n(Low-speed diamond saw)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Mounting [label="Mounting\n(Epoxy or phenolic resin)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Grinding [label="Grinding\n(SiC paper, 240 to 4000

grit)", fillcolor="#FBBC05", fontcolor="#202124"]; Polishing [label="Polishing\n(Diamond paste,

e.g., 6, 3, 1 µm)", fillcolor="#FBBC05", fontcolor="#202124"]; FinalPolishing [label="Final
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Polishing\n(0.05 µm alumina or colloidal silica)", fillcolor="#FBBC05", fontcolor="#202124"];

Etching [label="Etching\n(e.g., Picral or Acetic-Glycol)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Microscopy [label="Microscopy\n(OM, SEM)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Analysis [label="Phase & Compositional Analysis\n(XRD, EDS)",

fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Sectioning; Sectioning -> Mounting; Mounting -> Grinding; Grinding ->

Polishing; Polishing -> FinalPolishing; FinalPolishing -> Etching; Etching -> Microscopy;

Microscopy -> Analysis; } dot

Caption: A typical experimental workflow for the metallographic preparation and analysis of as-

cast Mg2Y.

Detailed Steps:

Sectioning: Samples should be sectioned using a low-speed diamond saw with a coolant to

minimize deformation.

Mounting: The sectioned samples are mounted in a polymer resin (e.g., epoxy or phenolic)

for ease of handling during subsequent steps.

Grinding: Grinding is performed using progressively finer silicon carbide (SiC) papers (e.g.,

240, 400, 600, 800, 1200, 2400, and 4000 grit) with a lubricant (e.g., ethanol or a water-free

lubricant) to achieve a planar surface.

Polishing: Polishing is carried out using diamond pastes on a polishing cloth. Typical particle

sizes are 6 µm, 3 µm, and 1 µm.

Final Polishing: A final polishing step with a 0.05 µm alumina or colloidal silica suspension is

used to obtain a mirror-like surface finish.

Etching: To reveal the microstructure, the polished surface is etched with a suitable chemical

solution. Common etchants for magnesium alloys that may be effective for Mg2Y include:

Picral: 4.2 g picric acid, 10 mL acetic acid, 70 mL ethanol, 10 mL distilled water.
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Acetic-Glycol Etchant: 20 mL acetic acid, 1 mL nitric acid, 60 mL ethylene glycol, 19 mL

water.

Characterization Techniques
Optical Microscopy (OM): Used for general microstructure observation, including grain size

and the distribution of phases.

Scanning Electron Microscopy (SEM): Provides higher magnification images of the

microstructure and can be coupled with Energy Dispersive X-ray Spectroscopy (EDS) for

elemental analysis of the different phases.

X-ray Diffraction (XRD): Used to identify the crystal structure of the phases present in the as-

cast material.

Conclusion
The microstructure characterization of as-cast Mg2Y is fundamental for the development and

optimization of high-performance magnesium alloys. This guide has provided an in-depth

overview of the solidification, phase constitution, microstructural features, and mechanical

properties of this intermetallic compound. The detailed experimental protocols offer a practical

framework for researchers and scientists to accurately characterize as-cast Mg2Y and correlate

its microstructure with its performance. Further research is needed to populate the mechanical

properties database for the pure as-cast Mg2Y compound to enable more precise alloy design

and application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Microstructure
Characterization of As-Cast Mg2Y]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489919#microstructure-characterization-of-as-
cast-mg2y]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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